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Compound of Interest

Compound Name: SR-3737

Cat. No.: B1682622

Initial investigations for an experimental drug designated as SR-3737 have not yielded any
publicly available information. The identifier "SR-3737" does not correspond to a known
experimental compound in development or in preclinical or clinical trials.

Extensive searches for "SR-3737" as a therapeutic agent or experimental drug have found no
relevant results. Instead, the designation "3737" is associated with a commercial laboratory
product, specifically a monoclonal antibody.

Product Information: Cell Signaling Technology Catalog #3737

The product associated with the number 3737 is the SUZ12 (D39F6) XP® Rabbit mAb, a
biotinylated rabbit monoclonal antibody from Cell Signaling Technology.[1][2] This antibody is a
research tool used to detect the endogenous levels of the total SUZ12 protein.[1][2]

Function of SUZ12 Protein

SUZ12, or Suppressor of Zeste 12, is a key component of the Polycomb Repressive Complex 2
(PRC2). This complex plays a crucial role in gene silencing and is involved in fundamental
cellular processes such as:

o Maintenance of cell identity[1][2]
o Stem cell self-renewal[1][2]

e Cell cycle regulation[1][2]
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e Oncogenesis[1][2]
Validated Applications and Cell Lines

The SUZ12 (D39F6) XP® Rabbit mAb #3737 has been validated for a variety of laboratory
applications, including:

Western Blotting[1][3]

e Immunoprecipitation[2]

e Immunofluorescence[2][3]

¢ Flow Cytometry[2][3]

o Chromatin Immunoprecipitation (ChlIP)[2][3]
o Chromatin IP-seq[2]

o CUT&RUNI2][3]

e eCLIP[2][3]

This antibody has been used in several human and mouse cell lines, including:

HelLa cells[3]

NTERA-2 cells[3]

NCCIT cells[3]

K-562 cells[3]

Mouse embryonic stem cells[3]

Given that SR-3737 does not appear to be an experimental drug, it is not possible to provide
the requested detailed application notes, protocols, and data visualizations for a therapeutic
agent with this name. The available information pertains solely to a research antibody and its
use in laboratory settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

